Cas no 87728-50-5 (Phosphoric acid, 4-(1,1-dimethylpropyl)phenyl methyl propyl ester)

• Product Name: Phosphoric acid, 4-(1,1-dimethylpropyl)phenyl methyl propyl ester
• CAS No: 87728-50-5
• MF: C₁₅H₂₅O₄P
• MW: 300.330365896225
• CID: 653023
• PubChem ID: 71412262
• Update Time: 2025-04-19

Phosphoric acid, 4-(1,1-dimethylpropyl)phenyl methyl propyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, 4-(1,1-dimethylpropyl)phenyl methyl propyl ester
• methyl [4-(2-methylbutan-2-yl)phenyl] propyl phosphate
• DTXSID90831825
• Methyl 4-(2-methylbutan-2-yl)phenyl propyl phosphate
• 87728-50-5

• Inchi： 1S/C15H25O4P/c1-6-12-18-20(16,17-5)19-14-10-8-13(9-11-14)15(3,4)7-2/h8-11H,6-7,12H2,1-5H3
• InChI Key： OFIHGUHDOWTCOA-UHFFFAOYSA-N
• SMILES： P(=O)(OC)(OCCC)OC1C=CC(=CC=1)C(C)(C)CC

Computed Properties

• Exact Mass: 300.14904627g/mol
• Monoisotopic Mass: 300.14904627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 44.8Ų